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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

Chloropicrin Treatment Demonstrates
Significant Yield Increases in Various Crops

A comprehensive analysis of multiple studies reveals that pre-plant soil fumigation with
chloropicrin consistently leads to increased crop yields compared to untreated plots. These
gains are attributed to the compound's effectiveness in controlling a broad spectrum of
soilborne pathogens and its influence on the soil microbial environment.

Chloropicrin is a widely utilized soil fumigant that has been in commercial use for over a
century.[1] Its application is a critical practice in the cultivation of high-value crops such as
strawberries, tomatoes, peppers, and potatoes, where soil pests can cause significant
economic losses.[1][2] The primary mode of action of chloropicrin involves the reduction of
harmful soil organisms, including pathogenic fungi, nematodes, insects, and weeds.[1] This
creates a healthier soil environment, leading to more robust plant growth and higher
marketable yields.[3][4]

Quantitative Yield Data Comparison

The following table summarizes yield data from various studies comparing chloropicrin-
treated plots with untreated control plots across different crops.
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Experimental Protocols

The application of chloropicrin as a pre-plant soil fumigant follows a generally standardized
procedure to ensure efficacy and safety.

1. Field Preparation: The field is cultivated to a fine tilth to allow for uniform fumigant
distribution. Soil moisture is typically adjusted to around 60% of field capacity to facilitate the
movement of the fumigant gas through the soil pores.[8]

2. Application: Chloropicrin is injected into the soil as a liquid, typically using shanks or
through drip irrigation systems.[10] Application rates vary depending on the crop, soil type, and
target pests, but can range from 60 to over 120 lbs per acre.[8]

3. Tarping: Immediately following application, the treated area is covered with a polyethylene
film (tarp) to retain the fumigant in the soil for a sufficient period to be effective. The type of tarp
used can influence the efficacy and the required application rate.

4. Plant-back Interval: There is a mandatory waiting period, known as the plant-back interval,
between fumigation and planting. This allows the chloropicrin to dissipate from the sail,
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ensuring that it does not harm the newly planted crop. This interval is typically 10 to 14 days
under optimal conditions.[3]

5. Data Collection: To assess the effectiveness of the treatment, various data points are
collected from both the treated and untreated control plots. These include crop yield (total and
marketable), disease incidence, weed pressure, and in some cases, soil microbial analysis.

Impact on Soil Microbiome and Plant Health

Beyond pathogen control, chloropicrin has been shown to have a nuanced effect on the soil
microbiome.[11] While it reduces the populations of detrimental organisms, it can also stimulate
the growth of beneficial microbes.[1][3][10]

o Suppression of Pathogens: Chloropicrin is effective against a wide range of soilborne
fungal pathogens such as Verticillium, Fusarium, and Phytophthora, as well as plant-parasitic
nematodes.[4][12]

o Promotion of Beneficial Microbes: Following fumigation, there is often a proliferation of
beneficial microorganisms, including Trichoderma spp. and root-colonizing pseudomonads.
[1] Trichoderma populations have been observed to be 4-6 times higher in chloropicrin-
treated soil compared to non-fumigated soil.[1] These beneficial fungi can act as biocontrol
agents against plant pathogens.

o Nutrient Availability: The initial breakdown of microbial cells following fumigation releases
essential plant nutrients, such as nitrogen, into the soil.[1] This "flush" of nutrients can be
readily absorbed by the crop, contributing to increased growth and yield.

This shift in the soil microbial community from a pathogenic to a more suppressive and
beneficial state is a key factor in the observed "increased yield effect" of chloropicrin
fumigation.[5]
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Caption: Experimental workflow for comparing chloropicrin-treated and untreated plots.
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Caption: Impact of chloropicrin on the soil ecosystem and subsequent plant growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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